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Compound of Interest

Compound Name: tert-Butylamine

Cat. No.: B042293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

experimental analysis of tert-Butylamine (CAS 75-64-9). The information is curated for

professionals in research and development, with a focus on delivering precise, actionable data

and methodologies.

Chemical Identity and Physical Properties
tert-Butylamine, systematically named 2-methylpropan-2-amine, is a primary aliphatic amine.

It is a colorless liquid with a characteristic ammonia-like odor.[1][2] It is one of the four isomers

of butylamine.

Physicochemical Data
The fundamental physicochemical properties of tert-Butylamine are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties of tert-Butylamine
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Property Value Source(s)

Molecular Formula C4H11N [2]

Molecular Weight 73.14 g/mol [3]

Appearance Clear, colorless liquid [1][2]

Odor
Ammonia-like, strong amine

odor
[1][2]

Density 0.696 g/mL at 25 °C [4]

Boiling Point 43-47 °C (316-320 K) [2]

Melting Point -67.5 °C (205.65 K) [2][5]

Refractive Index (n20/D) 1.377 [4]

Vapor Density (air=1) 2.5 [2][6][4]

Vapor Pressure 39.29 kPa at 20 °C [5]

logP (Octanol/Water Partition

Coefficient)
0.40 - 0.802 [1][5]

Table 2: Solubility and Thermodynamic Properties
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Property Value Conditions Source(s)

Solubility in Water Miscible 25 °C

Solubility in Organic

Solvents

Miscible with alcohol

and ether; Soluble in

chloroform

[2][6]

Heat of Vaporization 30.5 kJ/mol [1]

Heat of Combustion -3025.2 kJ/mol Gas Phase, 298.15 K [7]

Standard Enthalpy of

Formation (ΔfH⦵)
-120.68 ± 0.55 kJ/mol Gas Phase, 298.15 K [7]

Standard Molar

Entropy (S⦵)
233.63 J/K·mol 298.15 K, 100 kPa [7]

Table 3: Safety and Flammability Data

Property Value Source(s)

Flash Point -38 °C (-36.4 °F) (closed cup) [4][8]

Autoignition Temperature 375 °C (716 °F) [6][4][8]

Explosion Limits 1.5 - 9.2 % (V) [8]

UN Number 2735 [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of tert-Butylamine.

¹H NMR: Spectra are readily available and typically show a singlet for the nine equivalent

protons of the tert-butyl group and a singlet for the two protons of the amine group. The

chemical shifts can vary depending on the solvent and concentration.

¹³C NMR: The spectrum will show two signals corresponding to the quaternary carbon and

the three equivalent methyl carbons of the tert-butyl group.
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IR Spectroscopy: Characteristic peaks for N-H stretching of the primary amine group are

observed, typically in the region of 3300-3500 cm⁻¹. C-H stretching and bending vibrations

are also present.

Mass Spectrometry: The mass spectrum provides information about the molecular weight

and fragmentation pattern of the molecule.

Experimental Protocols
This section details methodologies for the synthesis of tert-Butylamine and the determination

of its key physical properties.

Synthesis of tert-Butylamine
Several methods are established for the synthesis of tert-Butylamine. Below are protocols for

two common laboratory-scale preparations.

3.1.1. Synthesis via Ritter Reaction

The Ritter reaction provides a pathway to synthesize tert-Butylamine from isobutylene and

hydrogen cyanide in the presence of a strong acid. The reaction proceeds through the

formation of a stable tert-butyl carbocation.

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, a three-necked flask is equipped with a

stirrer, a dropping funnel, and a thermometer.

Reagent Addition: Isobutylene is reacted with sulfuric acid to form tert-butyl hydrogen sulfate.

This intermediate then reacts with hydrogen cyanide to produce tert-butylformamide.[5]

Hydrolysis: The resulting tert-butylformamide is then hydrolyzed to yield tert-butylamine.[5]

Work-up and Purification: The reaction mixture is neutralized with a base, and the tert-
butylamine is extracted. The crude product is then purified by distillation.
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Ritter Reaction for tert-Butylamine Synthesis

Isobutylene
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Hydrolysis tert-Butylamine
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Caption: Workflow for the synthesis of tert-Butylamine via the Ritter Reaction.

3.1.2. Synthesis from tert-Butylurea

A common laboratory preparation involves the hydrolysis of tert-butylurea.

Experimental Protocol:

Reaction Setup: A round-bottom flask is charged with tert-butylurea and a 40% aqueous

solution of sodium hydroxide. A reflux condenser is attached.

Reflux: The mixture is heated to a gentle reflux for approximately 4 hours.

Distillation: After cooling, the apparatus is configured for distillation. The fraction boiling

between 42-46 °C is collected in a cooled receiver to obtain crude tert-butylamine.

Drying and Redistillation: The crude amine is dried over a suitable desiccant (e.g., sodium

hydroxide pellets) and then redistilled to yield pure tert-butylamine.
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Start: tert-Butylurea & 40% NaOH(aq)
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Distill and collect 42-46°C fraction

Dry with desiccant

Redistill for purification

Pure tert-Butylamine
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Caption: Experimental workflow for the synthesis of tert-Butylamine from tert-Butylurea.

Determination of Physical Properties
3.2.1. Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.

Experimental Protocol:

Sample Preparation: A small glass vial (Durham tube) is filled about half-full with tert-
butylamine. A capillary tube, sealed at one end, is placed open-end down into the vial.
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Apparatus Setup: The vial is attached to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb. This assembly is placed in a Thiele tube

containing mineral oil.

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air

trapped in the capillary tube will bubble out.

Observation: Heating is continued until a continuous stream of bubbles emerges from the

capillary tube. The heat source is then removed.

Measurement: The liquid will begin to cool. The boiling point is the temperature at which the

liquid just begins to enter the capillary tube. The atmospheric pressure should also be

recorded.[9]

3.2.2. Flash Point Determination (Closed-Cup Method)

The closed-cup method is preferred for volatile liquids as it minimizes the loss of volatile

components.

Experimental Protocol:

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag) is used. The

apparatus consists of a sample cup with a lid that has openings for an ignition source and a

thermometer.[6]

Sample Introduction: The sample cup is filled with tert-butylamine to the specified level.

Heating: The sample is heated at a slow, constant rate.

Ignition Test: At regular temperature intervals, an ignition source (a small flame) is introduced

into the vapor space above the liquid through an opening in the lid.

Flash Point: The flash point is the lowest temperature at which the vapors of the liquid ignite

momentarily upon the application of the ignition source.[6]
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Caption: Logical workflow for determining the flash point of tert-Butylamine.

Applications in Research and Drug Development
tert-Butylamine serves as a crucial intermediate in the synthesis of a variety of compounds,

including:

Pharmaceuticals: It is a key building block in the manufacture of drugs such as Perindopril

Erbumine and Rifampicin.[2]

Agrochemicals: It is used in the production of pesticides and fungicides.

Rubber Accelerants: It is employed in the synthesis of sulfenamides, which are used as

accelerators in the vulcanization of rubber.
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Research: In a laboratory setting, it can be used as a base and as a reagent in the synthesis

of more complex molecules. Mixed complexes of platinum, amino acids, and tert-
butylamine have shown potential anti-tumor properties.[2][4]

Safety and Handling
tert-Butylamine is a highly flammable and corrosive liquid.[8][10] It is harmful if swallowed or

inhaled and causes severe skin burns and eye damage.[8][11]

Handling: Work should be conducted in a well-ventilated fume hood. Personal protective

equipment (PPE), including chemical-resistant gloves (e.g., Butyl rubber), safety goggles,

and a face shield, should be worn.[10]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[11] Containers should be tightly closed.

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, halogens, and

isocyanates.[10]

This guide is intended for informational purposes for qualified professionals. Always consult the

Safety Data Sheet (SDS) before handling tert-Butylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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